(5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one

• IUPAC Name: (5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H28N2O4/c1-25-17-10-7-14(13-18(17)26-2)6-8-15-5-3-4-12-22(15)20(24)16-9-11-19(23)21-16/h7,10,13,15-16H,3-6,8-9,11-12H2,1-2H3,(H,21,23)/t15?,16-/m1/s1
• InChI Key: JSWWQQKNSHJRFE-OEMAIJDKSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC2CCCCN2C(=O)C3CCC(=O)N3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)CCC2CCCCN2C(=O)[C@H]3CCC(=O)N3)OC
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

This compound features a pyrrolidin-2-one core, which is a common structural motif in many biologically active molecules

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one typically involves multiple steps, including the formation of the pyrrolidin-2-one core and the introduction of the 3,4-dimethoxyphenyl and piperidine groups. One common approach is to start with the synthesis of the pyrrolidin-2-one core through a cyclization reaction. The 3,4-dimethoxyphenyl group can be introduced via a Friedel-Crafts acylation reaction, while the piperidine ring can be added through a nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve high yields and purity. This can include the use of specific catalysts, solvents, and temperature control to ensure efficient and scalable synthesis. Additionally, purification techniques such as recrystallization and chromatography may be employed to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

(5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or to reduce double bonds.

Substitution: Nucleophilic substitution reactions can be employed to introduce different substituents onto the piperidine or pyrrolidin-2-one rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate or chromium trioxide, reducing agents like sodium borohydride or lithium aluminum hydride, and nucleophiles such as amines or alkoxides. Reaction conditions may vary depending on the desired transformation, but typically involve controlled temperatures and specific solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions can produce alcohols.

Scientific Research Applications

(5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: It may be studied for its potential biological activity, including interactions with enzymes or receptors.

Medicine: The compound could be investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: It may find applications in the development of new materials or as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially modulating their activity. The presence of the 3,4-dimethoxyphenyl group and the piperidine ring may enhance its binding affinity and specificity, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one include:

(5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one analogs: These compounds have similar structures but may differ in the substituents on the piperidine or pyrrolidin-2-one rings.

Other pyrrolidin-2-one derivatives: Compounds with the pyrrolidin-2-one core but different substituents, such as different aryl or alkyl groups.

Uniqueness

The uniqueness of (5R)-5-[2-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-1-carbonyl]pyrrolidin-2-one lies in its specific combination of the 3,4-dimethoxyphenyl group, the piperidine ring, and the pyrrolidin-2-one core.